4-(difluoromethyl)-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-(difluoromethyl)-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C15H18F2N6S/c1-10-8-18-14(19-9-10)23-5-3-22(4-6-23)12-7-11(13(16)17)20-15(21-12)24-2/h7-9,13H,3-6H2,1-2H3
• InChI Key: CKTSXKOLLNVHTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)N2CCN(CC2)C3=NC(=NC(=C3)C(F)F)SC
• Molecular Formula: C15H18F2N6S
• Molecular Weight: 352.4 g/mol
• CAS No.: 2640944-80-3

Description

The compound 4-(difluoromethyl)-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is a pyrimidine derivative featuring a difluoromethyl group at position 4, a methylsulfanyl group at position 2, and a piperazine ring at position 6 substituted with a 5-methylpyrimidin-2-yl moiety.

Comparison with Similar Compounds

Substituent Effects on the Pyrimidine Core

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
Target Compound	-CF2H (4), -SMe (2), piperazine-5-MePy (6)	C14H15F2N7S	351.39	Enhanced metabolic stability; potential kinase inhibitor
4-(Difluoromethyl)-6-(furan-2-yl)-2-(piperazin-1-yl)pyrimidine	-CF2H (4), -piperazine (6), furan (6)	C12H9F3N2O2S2	334.34	95% purity; likely lower π-π stacking vs. pyrimidine substituents
4-Chloro-6-{4-[6-chloro-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine	-Cl (4,6), -SMe (2)	C14H16Cl2N6S2	403.35	Chlorine substituents may increase cytotoxicity; higher molar mass
4-(Difluoromethyl)-2-(ethylsulfonyl)-6-(1-ethyl-3-methyl-1H-pyrazol-4-yl)pyrimidine	-CF2H (4), -SO2Et (2), pyrazole (6)	C13H16F2N4O2S	330.35	Sulfonyl group improves solubility; pyrazole enhances heterocyclic diversity

Key Observations :

• Sulfur-Containing Groups : The methylsulfanyl (-SMe) group in the target compound offers moderate lipophilicity, whereas ethylsulfonyl (-SO2Et) in increases polarity and aqueous solubility.
• Piperazine Substituents : The 5-methylpyrimidin-2-yl group on the piperazine ring (target) likely enhances target binding via π-π interactions compared to furan in or pyrazole in .

Piperazine-Linked Analogues

Compound Name	Piperazine Substituent	Biological Relevance	Reference
Target Compound	5-Methylpyrimidin-2-yl	Optimized for kinase or receptor binding
{6-[4-Chloro-2-(trifluoromethyl)phenyl]-2-methylpyrimidin-4-yl}[4-(substituted sulfonyl)piperazin-1-yl]methanone	Sulfonyl groups (e.g., -SO2CF3)	Antibacterial/antifungal activity
4-(4-Methoxyphenyl)-2-(4-phenylpiperazin-1-yl)-6-(thiophen-2-yl)pyrimidine	Phenyl and thiophene	Antimicrobial activity

Key Observations :

• The 5-methylpyrimidin-2-yl substituent (target) may improve selectivity for enzymes or receptors with aromatic binding pockets, whereas sulfonyl groups in enhance electrophilicity for covalent interactions.
• Thiophene and methoxyphenyl substituents in are associated with antimicrobial activity but lack the fluorine-driven stability of the target compound.